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Compound of Interest

Compound Name: Piperazinomycin

Cat. No.: B1211242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth technical overview of the discovery, isolation, and

characterization of piperazinomycin, an antifungal antibiotic produced by the actinomycete

Streptoverticillium olivoreticuli. All data is derived from the seminal work of Tamai et al. (1982)

unless otherwise specified.

Data Presentation
The following tables summarize the key quantitative data regarding the fermentation, isolation,

and characterization of piperazinomycin.

Table 1: Fermentation and Isolation of Piperazinomycin
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Parameter Value Reference

Producing Organism
Streptoverticillium
olivoreticuli subsp.
neoenacticus

Fermentation Method Cultured broth

Extraction from Mycelial Cake Methanol extraction

Extraction from Broth Filtrate

Adsorption on Amberlite XAD-

2, elution with aqueous

acetone

Purification Steps

Column chromatography

(Sephadex LH-20, Sephadex

G-15), Preparative thin-layer

chromatography (silica gel)

| Fermentation Yield | Detailed quantitative data not available in the provided search results. | |

Table 2: Physicochemical Properties of Piperazinomycin

Property Value Reference

Molecular Formula C₁₂H₂₀N₂O₂

Molecular Weight 224.30 g/mol

Nature Basic and lipophilic

High-Resolution Mass

Spectrum

Specific m/z value not

available in the provided

search results.

Optical Rotation
Specific value not available in

the provided search results.

| Solubility | Extractable with methyl isobutyl ketone at alkaline pH | |

Table 3: Spectroscopic Data for Piperazinomycin
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Spectroscopic Method Observed Data Reference

High-Resolution Mass
Spectrometry

Determined the molecular
formula to be C₁₂H₂₀N₂O₂.

Magnetic Resonance

Spectroscopy

Utilized for characterization.

Specific chemical shifts and

coupling constants are not

available in the provided

search results.

| Infrared Spectroscopy | Utilized for characterization. Specific absorption bands are not

available in the provided search results. | |

Table 4: Antifungal Activity of Piperazinomycin

Organism
Minimum Inhibitory
Concentration (MIC)

Reference

Fungi and Yeasts

Showed inhibitory activity.
Specific MIC values are
not available in the
provided search results.

| Trichophyton spp. | Showed especially strong inhibitory activity. Specific MIC values are not

available in the provided search results. | |

Experimental Protocols
The following are detailed methodologies for the key experiments involved in the discovery and

isolation of piperazinomycin, based on the available information.

Fermentation of Streptoverticillium olivoreticuli
A detailed protocol for the fermentation of Streptoverticillium olivoreticuli subsp. neoenacticus

to produce piperazinomycin is not fully available in the provided search results. The

production is carried out in a cultured broth.
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Isolation and Purification of Piperazinomycin
The isolation of piperazinomycin is a multi-step process involving extraction from both the

mycelial cake and the broth filtrate.

From Mycelial Cake:

Separate the mycelial cake from the cultured broth.

Extract the mycelial cake with methanol.

Combine the methanol extract with the extract from the broth filtrate for further purification.

From Broth Filtrate:

Pass the broth filtrate through a column packed with Amberlite XAD-2 resin to adsorb

piperazinomycin.

Wash the column to remove impurities.

Elute the piperazinomycin from the resin using aqueous acetone.

Concentrate the eluate.

Combined Purification:

Adjust the pH of the combined extracts to an alkaline value.

Extract the aqueous solution with methyl isobutyl ketone.

Concentrate the organic extract to yield a crude extract of piperazinomycin.

Apply the crude extract to a Sephadex LH-20 column for column chromatography.

Further purify the active fractions on a Sephadex G-15 column.

Perform final purification using preparative thin-layer chromatography on silica gel to obtain

pure piperazinomycin.
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Structural Elucidation
The molecular formula of piperazinomycin was determined by high-resolution mass

spectrometry. Further structural characterization was performed using magnetic resonance

spectroscopy and infrared spectroscopy.

Mandatory Visualization
The following diagrams illustrate the experimental workflow for the isolation of

piperazinomycin.
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Caption: Workflow for the isolation and purification of piperazinomycin.
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No signaling pathways were described in the provided search results.

To cite this document: BenchChem. [Piperazinomycin: A Technical Guide to its Discovery,
Isolation, and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211242#piperazinomycin-discovery-and-isolation-
from-streptoverticillium-olivoreticuli]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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